Cas no 38790-07-7 (5-bromo-3-methoxybenzene-1,2-diol)

• Product Name: 5-bromo-3-methoxybenzene-1,2-diol
• CAS No: 38790-07-7
• MF: C₇H₇BrO₃
• MW: 219.032681703568
• CID: 923939
• PubChem ID: 10987756
• Update Time: 2025-04-19

5-bromo-3-methoxybenzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediol, 5-bromo-3-methoxy-
• 5-bromo-3-methoxybenzene-1,2-diol
• DTXSID00450920
• 1-bromo-3,4-dihydroxy-5-methoxybenzene
• EN300-1599475
• SCHEMBL6541836
• 3-methoxy-5-bromocatechol
• 38790-07-7
• 1,2-benzenediol,5-bromo-3-methoxy-
• 5-Bromo-3-methoxy-1,2-benzenediol
• 1bromo-3,4dihydroxy 5-methoxybenzene
• MFCD00016723
• SY299573
• G54450

• Inchi： 1S/C7H7BrO3/c1-11-6-3-4(8)2-5(9)7(6)10/h2-3,9-10H,1H3
• InChI Key： WKDVOCHWXMVPIP-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)OC)O)O

Computed Properties

• Exact Mass: 217.95781
• Monoisotopic Mass: 217.95786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• PSA: 49.69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols